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EDULTIN EDULTIN
Brand Name: Vulcanchem
CAS No.: 15591-75-0
VCID: VC0106438
InChI: InChI=1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(25-19(18)21(4,5)28-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19+/m1/s1
SMILES: CC=C(C)C(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C
Molecular Formula: C21H22O7
Molecular Weight: 386.4 g/mol

EDULTIN

CAS No.: 15591-75-0

Main Products

VCID: VC0106438

Molecular Formula: C21H22O7

Molecular Weight: 386.4 g/mol

EDULTIN - 15591-75-0

CAS No. 15591-75-0
Product Name EDULTIN
Molecular Formula C21H22O7
Molecular Weight 386.4 g/mol
IUPAC Name [(8S,9R)-8-(2-acetyloxypropan-2-yl)-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] (Z)-2-methylbut-2-enoate
Standard InChI InChI=1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(25-19(18)21(4,5)28-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19+/m1/s1
Standard InChIKey FFCDTHIJWHJUQJ-JZWAJAMXSA-N
Isomeric SMILES C/C=C(/C)\C(=O)O[C@H]1[C@H](OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C
SMILES CC=C(C)C(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C
Canonical SMILES CC=C(C)C(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C
PubChem Compound 5317013
Last Modified Nov 11 2021
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